Cas no 1355181-09-7 (2-Benzyloxy-3-methyl-5-vinyl-pyridine)

• Product Name: 2-Benzyloxy-3-methyl-5-vinyl-pyridine
• CAS No: 1355181-09-7
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 5218063
• Update Time: 2025-05-21

2-Benzyloxy-3-methyl-5-vinyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxy-3-methyl-5-vinyl-pyridine

• Inchi： 1S/C15H15NO/c1-3-13-9-12(2)15(16-10-13)17-11-14-7-5-4-6-8-14/h3-10H,1,11H2,2H3
• InChI Key： OJLQDZWDXJSAEF-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC=C2)=NC=C(C=C)C=C1C

Additional information on 2-Benzyloxy-3-methyl-5-vinyl-pyridine

2-Benzyloxy-3-methyl-5-vinyl-pyridine (CAS No. 1355181-09-7)

The compound 2-Benzyloxy-3-methyl-5-vinyl-pyridine, identified by the CAS registry number CAS No. 1355181-09-7, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a foundational framework for numerous chemical functionalities. The presence of a benzyloxy group at the 2-position, a methyl group at the 3-position, and a vinyl group at the 5-position introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-Benzyloxy-3-methyl-5-vinyl-pyridine in drug discovery and development. Its structural features, including the electron-donating methyl group and the electron-withdrawing vinyl group, create a dynamic interplay that can influence the molecule's reactivity and bioavailability. Researchers have explored its role as a potential lead compound in the design of novel pharmaceutical agents targeting specific biological pathways. For instance, its ability to modulate enzyme activity has been investigated in the context of metabolic disorders and inflammatory diseases.

In addition to its pharmacological applications, 2-Benzyloxy-3-methyl-5-vinyl-pyridine has shown promise in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Recent advancements in the synthesis of conjugated polymers have incorporated this compound as a building block, leveraging its electronic properties to enhance the performance of organic light-emitting diodes (OLEDs) and photovoltaic devices. The vinyl group's ability to participate in polymerization reactions further expands its utility in this domain.

The synthesis of 2-Benzyloxy-3-methyl-5-vinyl-pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing the benzyloxy group and subsequent functionalization to install the methyl and vinyl substituents. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing greener solvents and catalysts.

From an analytical standpoint, the characterization of CAS No. 1355181-09-7 has benefited from advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure, confirming the positions of substituents on the pyridine ring. Additionally, computational chemistry tools have been employed to predict the compound's electronic properties and reactivity under various conditions.

In conclusion, 2-Benzyloxy-3-methyl-5-vinyl-pyridine (CAS No. 1355181-09-7) stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.